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Compound of Interest

Compound Name: Fenthion oxon sulfone

Cat. No.: B133082

For Immediate Implementation: This document provides critical safety and logistical information
for researchers, scientists, and drug development professionals handling Fenthion oxon
sulfone. Adherence to these protocols is essential for ensuring personal safety and
maintaining a secure laboratory environment.

Fenthion oxon sulfone, a metabolite of the organophosphate insecticide fenthion, is a highly
toxic compound requiring stringent handling procedures. This guide outlines the necessary
personal protective equipment (PPE), operational plans for safe handling and emergencies,
and compliant disposal methods.

Chemical and Toxicological Data at a Glance

A clear understanding of the substance's properties is the first step toward safe handling. The
following tables summarize the key chemical, physical, and toxicological data for Fenthion
oxon sulfone.

Table 1: Chemical and Physical Properties of Fenthion Oxon Sulfone
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Property

Value

Chemical Name

Dimethyl 3-methyl-4-(methylsulfonyl)phenyl

phosphate
Synonyms Fenoxon sulfone
CAS Number 14086-35-2
Molecular Formula C10H1506PS
Molecular Weight 294.26 g/mol
Melting Point 40-46 °C
log Pow (Octanol/Water Partition Coefficient) 0.495[1]
Storage Temperature 2-8°C

Table 2: Toxicological Data and Hazard Information for Fenthion Oxon Sulfone

Parameter

Value

Acute Oral LD50 (Rat)

30 mg/kg[1], 50 mg/kg[2]

GHS Hazard Classification

Acute Toxicity 2, Oral[3][4][5]

Signal Word

Danger[3][4][5]

Hazard Pictogram

GHSO06 (Skull and Crossbones)[3][4][5]

Hazard Statement

H300: Fatal if swallowed[3][4][5]

Operational Plan: From Preparation to Disposal

A systematic approach is crucial when working with highly toxic substances. The following step-

by-step protocols provide guidance for the entire workflow, from initial preparation to the final

disposal of waste.

Personal Protective Equipment (PPE)
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The last line of defense against exposure is appropriate PPE. Never handle Fenthion oxon

sulfone without the following equipment:

Gloves: Chemical-resistant gloves are mandatory. Elbow-length PVC or nitrile rubber gloves
are recommended.[6] Always wear sleeves over the gloves unless working overhead.

Body Protection: A chemical-resistant Tyvek suit or equivalent coveralls should be worn over
regular lab clothing. For tasks with a high risk of splashing, such as cleaning up spills, a
waterproof apron should be worn over the coveralls.[6]

Eye and Face Protection: Chemical splash goggles and a face shield are required to protect
against splashes and aerosols.

Respiratory Protection: A NIOSH-approved full-face respirator with organic vapor cartridges
and P100 particulate filters is essential, especially when handling the solid compound or
preparing solutions.[6]

Safe Handling Procedures

Designated Area: All work with Fenthion oxon sulfone must be conducted in a designated
area within a certified chemical fume hood.

Weighing: When weighing the solid compound, use a containment balance or a balance
within the fume hood to prevent the dispersal of dust.

Solution Preparation: Prepare solutions in the fume hood. Add the solid to the solvent slowly
to avoid splashing.

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. The high acute
oral toxicity of this compound makes any potential for ingestion a critical risk.

Handwashing: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.

Emergency Procedures
a) Spill Cleanup:
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In the event of a spill, remain calm and follow these steps:

Evacuate and Secure: Immediately alert others in the area and evacuate non-essential
personnel. Secure the area to prevent entry.

Don Full PPE: Before attempting to clean the spill, don the full PPE ensemble described
above.

Contain the Spill: For liquid spills, create a dike around the spill using an absorbent material
like sand, cat litter, or a commercial absorbent.[1][2] For solid spills, carefully cover the
material with a plastic sheet to prevent airborne dust.

Absorb and Collect: Absorb liquid spills with an inert material and carefully sweep up the
absorbed material or the solid spill. Place the waste in a clearly labeled, sealed, and
chemical-resistant container.

Decontaminate the Area: Decontaminate the spill area using a 10% bleach solution or a
solution of caustic soda (lye), as organophosphates can be decomposed by these materials.
[3] Allow the decontamination solution to sit for at least one hour.

Absorb Decontaminant: Absorb the decontamination solution with an inert material and place
it in the same hazardous waste container.

Final Cleaning: Clean the area with soap and water. All cleaning materials must be disposed
of as hazardous waste.

b) Personal Exposure:

» Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes.[1] Seek immediate medical
attention.

o Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial
respiration. Seek immediate medical attention.
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 Ingestion:Do not induce vomiting. Seek immediate medical attention. Provide the Safety
Data Sheet (SDS) to the medical personnel.

Disposal Plan

All waste contaminated with Fenthion oxon sulfone is considered hazardous waste and must
be disposed of accordingly.

o Waste Collection: Collect all contaminated materials, including disposable PPE, absorbent
materials from spills, and empty containers, in a designated and clearly labeled hazardous
waste container.

» Container Rinsing: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected and treated as hazardous waste.

» Disposal Vendor: Arrange for the disposal of the hazardous waste through a licensed and
certified hazardous waste disposal contractor. Follow all local, state, and federal regulations
for the disposal of highly toxic chemical waste.[1]

Workflow and Emergency Response Diagram

The following diagram illustrates the standard workflow for handling Fenthion oxon sulfone
and the immediate actions to be taken in an emergency.
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Safe Handling and Emergency Workflow for Fenthion Oxon Sulfone
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Caption: Workflow for handling Fenthion oxon sulfone and responding to emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

